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For decades, cobalt-based driers, such as cobalt dibenzoate, have been the industry standard

for accelerating the drying process in alkyd-based coatings. However, increasing regulatory

pressure and health concerns associated with cobalt have spurred the development of high-

performance cobalt-free alternatives. This guide provides an objective comparison of the

performance of these emerging cobalt-free driers against the traditional cobalt dibenzoate,

supported by experimental data and detailed methodologies to assist researchers, scientists,

and drug development professionals in making informed decisions.

The primary function of a drier is to catalyze the oxidative cross-linking of unsaturated fatty acid

chains in alkyd resins, a process that transforms the liquid coating into a hard, durable film.[1]

While cobalt has proven to be a highly effective catalyst, alternatives based on other transition

metals, primarily manganese and iron, have demonstrated comparable and, in some cases,

superior performance characteristics.[2][3]

Quantitative Performance Comparison
The following tables summarize the key performance indicators of cobalt-free driers in

comparison to a standard cobalt drier formulation. The data presented is a synthesis of findings

from various studies and represents typical performance in alkyd coating systems.

Table 1: Drying Time Comparison
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Drier Type
Set-to-Touch
Time (hours)

Tack-Free
Time (hours)

Dry-Hard Time
(hours)

Dry-Through
Time (hours)

Cobalt

Dibenzoate

(Control)

1.5 - 2.5 3.5 - 4.5 8.0 - 10.0 > 20

Manganese-

based
2.0 - 3.0 4.0 - 6.0 6.0 - 8.0 18 - 24

Iron-based 1.0 - 2.0 2.5 - 4.0 7.0 - 9.0 > 20

Note: Drying times can vary depending on the specific formulation, film thickness, temperature,

and humidity.

Table 2: Film Properties Comparison

Drier Type

Pendulum
Hardness
(König,
seconds)

Specular
Gloss (60°)

Yellowness
Index (YI)

Wrinkling

Cobalt

Dibenzoate

(Control)

90 - 110 85 - 95 5 - 8

Prone to

wrinkling at high

concentrations

Manganese-

based
100 - 120 80 - 90 2 - 5

Low risk of

wrinkling

Iron-based 95 - 115 85 - 95 1 - 3

Excellent anti-

wrinkling

properties

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accuracy and reproducibility. The following are detailed protocols for the key experiments cited.
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Drying Time Determination (ASTM D1640)
This method determines the various stages of drying of an organic coating.

Preparation of Test Panels: Clean, flat, and non-absorbent panels (e.g., glass or steel) are

coated with the paint formulation to a specified wet film thickness using a film applicator.[4]

Drying Stages Assessment:

Set-to-Touch Time: The film is lightly touched with a clean, dry finger. The time at which

the finger no longer picks up any of the coating is recorded.

Tack-Free Time: A small piece of cotton is placed on the film and a 1-pound weight is

placed on top of the cotton for 5 seconds. The time at which the cotton can be removed

without any fibers adhering to the film is recorded.

Dry-Hard Time: The thumb is pressed firmly onto the coated surface. The time at which no

impression is left on the film is recorded.

Dry-Through Time: A mechanical thumb test or a weighted needle is used to determine

when the entire film thickness is cured.

Pendulum Hardness Test (ASTM D4366 - König Method)
This test measures the hardness of a coating by the damping time of a pendulum.

Apparatus: A König pendulum hardness tester is used.[5]

Procedure: The coated test panel is placed on the instrument's stage. The pendulum is

deflected to 6° and then released. The time it takes for the amplitude of the pendulum's

swing to decrease from 6° to 3° is recorded in seconds. A longer damping time indicates a

harder film.[6]

Specular Gloss Measurement (ASTM D523)
This method measures the shininess of a coating surface.

Apparatus: A glossmeter with a 60° geometry is used for most coatings.[7][8]
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Procedure: The glossmeter is calibrated using a standard black glass tile. The instrument is

then placed on the coated surface, and the gloss value is recorded.[9][10]

Color Difference Measurement (ASTM D2244)
This practice provides a method for calculating color differences from instrumentally measured

color coordinates.

Apparatus: A spectrophotometer or colorimeter is used.[11][12]

Procedure: The instrument measures the CIE Lab* color coordinates of the coating. The L*

value represents lightness, a* represents the red/green axis, and b* represents the

yellow/blue axis. The Yellowness Index (YI) can be calculated from these values.[13][14]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the chemical pathways of the drying process and the

workflows of the key experimental procedures.
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Caption: Oxidative drying mechanism of alkyd resins catalyzed by cobalt and cobalt-free driers.
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Caption: General experimental workflow for evaluating paint drier performance.

Conclusion
The transition from cobalt-based driers to cobalt-free alternatives is a significant development

in the coatings industry, driven by regulatory and safety considerations.[15] The performance

data indicates that manganese and iron-based driers are not only viable replacements but can

also offer distinct advantages. Iron-based driers, for instance, can provide faster surface drying

and superior anti-wrinkling properties, along with improved color retention in white and light-
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colored formulations.[2][16] Manganese-based driers can lead to harder films, though they may

exhibit slightly longer initial drying times.[17]

The choice of drier will ultimately depend on the specific requirements of the coating

formulation and the desired end-use properties. This guide provides the foundational data and

methodologies to aid in the selection and evaluation of the most suitable drier system for a

given application. Further research and formulation optimization will continue to expand the

capabilities and applications of cobalt-free drier technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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